Cas no 82495-64-5 (Phosphonous diamide, P-(3-bromophenyl)-N,N,N',N'-tetramethyl-)

• Product Name: Phosphonous diamide, P-(3-bromophenyl)-N,N,N',N'-tetramethyl-
• CAS No: 82495-64-5
• MF: C₁₀H₁₆BrN₂P
• MW: 275.125202178955
• CID: 4203563
• PubChem ID: 12781620
• Update Time: 2025-10-28

Phosphonous diamide, P-(3-bromophenyl)-N,N,N',N'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Phosphonous diamide, P-(3-bromophenyl)-N,N,N',N'-tetramethyl-
• N-[(3-bromophenyl)-(dimethylamino)phosphanyl]-N-methylmethanamine
• [(3-bromophenyl)(dimethylamino)phosphanyl]dimethylamine
• 82495-64-5
• HDA49564
• P-(3-bromophenyl)phosphonous bis(dimethylamide)
• 1-(3-Bromophenyl)-N,N,N',N'-tetramethylphosphanediamine
• EN300-6504465

• Inchi： 1S/C10H16BrN2P/c1-12(2)14(13(3)4)10-7-5-6-9(11)8-10/h5-8H,1-4H3
• InChI Key： YBPFKSLZDWTIPI-UHFFFAOYSA-N
• SMILES： P(C1=CC=CC(Br)=C1)(N(C)C)N(C)C

Computed Properties

• Exact Mass: 274.02345Da
• Monoisotopic Mass: 274.02345Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 6.5Ų

Additional information on Phosphonous diamide, P-(3-bromophenyl)-N,N,N',N'-tetramethyl-

Phosphonous Diamide, P-(3-Bromophenyl)-N,N,N',N'-Tetramethyl: A Comprehensive Overview

Phosphonous diamide, P-(3-bromophenyl)-N,N,N',N'-tetramethyl (CAS No: 82495-64-5) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a phosphonous diamide functional group with a brominated aromatic ring and highly substituted nitrogen atoms. The P-(3-bromophenyl) moiety contributes to its electronic properties, while the N,N,N',N'-tetramethyl groups enhance its stability and reactivity in specific chemical environments.

The synthesis of phosphonous diamide, P-(3-bromophenyl)-N,N,N',N'-tetramethyl involves a multi-step process that typically begins with the preparation of the brominated aromatic precursor. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield rates. Researchers have also explored the use of microwave-assisted synthesis techniques to accelerate reaction times while maintaining product purity.

One of the most notable applications of this compound is in the field of organocatalysis. The phosphonous diamide functional group acts as a versatile platform for designing catalysts that can facilitate a wide range of organic transformations, including aldol reactions, Michael additions, and enantioselective reductions. The P-(3-bromophenyl) group plays a critical role in tuning the electronic and steric properties of the catalyst, making it highly effective for specific reaction conditions.

Recent studies have also highlighted the potential of phosphonous diamide, P-(3-bromophenyl)-N,N,N',N'-tetramethyl in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable cross-links with other monomers has led to the creation of high-performance materials with enhanced mechanical and thermal properties. Additionally, this compound has shown promise in biochemistry as a ligand for metalloenzymes, enabling the design of novel enzyme mimics with applications in drug discovery.

In terms of toxicity and environmental impact, phosphonous diamide, P-(3-bromophenyl)-N,N,N',N'-tetramethyl has been subjected to rigorous testing under regulatory guidelines. Recent research indicates that it exhibits low acute toxicity when handled under standard laboratory conditions. However, long-term exposure studies are still underway to fully understand its potential effects on human health and ecosystems.

The future outlook for phosphonous diamide, P-(3-bromophenyl)-N,N,N',N'-tetramethyl is bright, with ongoing research focusing on expanding its applications in green chemistry and sustainable materials production. Scientists are also exploring its potential as a building block for nanomaterials and advanced drug delivery systems.